N-(4-methylphenyl)-2-[(7-oxo-5-phenyl-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[(7-oxo-5-phenyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H17N5O2S/c1-13-7-9-15(10-8-13)21-18(27)12-28-20-24-23-19-22-17(26)11-16(25(19)20)14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,21,27)(H,22,23,26)
• InChI Key: KCPSQJQOXAFJJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C20H17N5O2S
• Molecular Weight: 391.4 g/mol
• CAS No.: 894995-99-4

Description

N-(4-methylphenyl)-2-[(7-oxo-5-phenyl-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]acetamide is a useful research compound. Its molecular formula is C20H17N5O2S and its molecular weight is 391.45. The purity is usually 95%.
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Scientific Research Applications

Anti-Asthma Applications

One study identified 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, related structurally to the compound of interest, as active mediator release inhibitors, showing potential as anti-asthma agents. These compounds were synthesized through a series of reactions starting from arylamidines, and their structure-activity relationship was evaluated, with several derivatives identified for further pharmacological study due to their promising activity (Medwid et al., 1990).

Antimicrobial Applications

In another study, novel derivatives of pyrimidine-triazole were synthesized and investigated for their antimicrobial activity. The compounds were synthesized from a 4-(4-aminophenyl)morpholin-3-one molecule through a multistep process. These pyrimidine-triazole derivatives demonstrated antimicrobial activity against selected bacterial and fungal strains, highlighting their potential as antimicrobial agents (Majithiya & Bheshdadia, 2022).

Anticancer Applications

A series of N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines were synthesized and tested for inhibition activity against HCT 116 cancer cell line. Among the library of compounds, several were found to be active with IC50 values ranging from 70 to 90 µg/mL. The compounds were also screened for their antimicrobial activities, indicating their dual potential in therapeutic applications (Kumar et al., 2019).

Chemical Probe Applications

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives, akin to the structure of interest, were explored as molecular probes for the A2A adenosine receptor, displaying high affinity and selectivity as antagonists. These compounds were modified to include various functional groups, including fluorophore reporter groups, demonstrating their utility as pharmacological probes for studying receptor interactions (Kumar et al., 2011).